Cas no 2098118-99-9 (1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2098118-99-9
• MF: C₁₀H₉FN₂OS
• MW: 224.254664182663
• CID: 5825030
• PubChem ID: 121211138
• Update Time: 2025-06-14

1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxaldehyde, 1-(2-fluoroethyl)-3-(2-thienyl)-
• 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• 2-(2-fluoroethyl)-5-thiophen-2-ylpyrazole-3-carbaldehyde
• 2098118-99-9
• AKOS026721240
• F2198-0991

• Inchi： 1S/C10H9FN2OS/c11-3-4-13-8(7-14)6-9(12-13)10-2-1-5-15-10/h1-2,5-7H,3-4H2
• InChI Key： VJRXTVOBWQDMTQ-UHFFFAOYSA-N
• SMILES： N1(CCF)C(C=O)=CC(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 224.04196225g/mol
• Monoisotopic Mass: 224.04196225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 384.8±42.0 °C(Predicted)
• pka: -0.60±0.10(Predicted)

Additional information on 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde

Comprehensive Overview of 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 2098118-99-9)

1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With the CAS number 2098118-99-9, this compound is recognized for its potential applications in drug discovery and material science. The presence of a thiophene ring and a fluoroethyl group in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a precursor for developing novel heterocyclic compounds, which are pivotal in modern medicinal chemistry.

The compound's pyrazole-carbaldehyde core is a critical motif in designing inhibitors for various enzymatic targets. Recent studies highlight its utility in creating small-molecule therapeutics for inflammatory and metabolic disorders. For instance, derivatives of 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde have shown promise in modulating kinase activity, a hot topic in cancer research. This aligns with the growing demand for targeted therapies and precision medicine, which dominate current biomedical discussions.

From a synthetic chemistry perspective, the compound's fluorinated side chain enhances its metabolic stability, a property highly sought after in drug design. Fluorination is a trending strategy to improve pharmacokinetics, as evidenced by the rise of fluorinated pharmaceuticals like Prozac and Lexapro. The thiophene moiety further contributes to its lipophilicity, facilitating membrane permeability—a key factor in CNS drug development. These attributes make CAS 2098118-99-9 a valuable candidate for optimizing lead compounds in early-stage research.

In agrochemical applications, 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde serves as a building block for crop protection agents. Its structural flexibility allows for the creation of pesticides with improved selectivity and environmental safety. Given the global push for sustainable agriculture, this compound's potential to reduce ecological impact resonates with industry trends. Researchers are exploring its derivatives as alternatives to traditional neonicotinoids, addressing concerns over pollinator decline.

The compound's characterization data, including NMR spectra and HPLC purity profiles, are frequently queried in academic and industrial databases. Analytical chemists emphasize its distinct mass spectrometry fragmentation patterns, which aid in quality control during large-scale synthesis. Such technical details are crucial for laboratories focusing on high-throughput screening or combinatorial chemistry—areas experiencing rapid growth due to AI-driven molecular modeling.

As the scientific community prioritizes green chemistry, synthetic routes for 2098118-99-9 are being optimized to minimize hazardous byproducts. Microwave-assisted synthesis and catalytic fluorination methods are gaining traction, reflecting broader shifts toward energy-efficient processes. These advancements align with queries about eco-friendly synthesis in search engines, highlighting the intersection of innovation and sustainability.

In summary, 1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde exemplifies the convergence of medicinal chemistry and materials science. Its CAS 2098118-99-9 identifier links to a wealth of research exploring its multifaceted applications—from drug discovery to smart materials. As interest in fluorinated heterocycles and thiophene derivatives continues to surge, this compound remains at the forefront of interdisciplinary innovation.